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Compound of Interest

Compound Name: Bornyl formate

Cat. No.: B1624152 Get Quote

Introduction
Bornyl formate (C₁₁H₁₈O₂) is a monoterpene ester recognized for its distinct green, earthy,

and pine-like aroma. It is utilized as a flavoring agent in the food industry and as a fragrance

component in perfumery[1][2]. The synthesis of bornyl formate, commonly through the

esterification of borneol with formic acid, often results in a crude product containing unreacted

starting materials, byproducts such as isobornyl formate, and residual acid catalysts[1][3].

Achieving high purity is critical for its application, particularly in food and pharmaceutical

contexts, to ensure safety, stability, and the desired sensory profile.

This document provides detailed protocols for the purification of synthetic bornyl formate
using standard laboratory techniques, including extractive work-up, vacuum distillation, and

column chromatography. It also outlines methods for assessing the purity of the final product.

Physicochemical Data
A summary of key physical and chemical properties of bornyl formate is essential for

designing an effective purification strategy.
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Property Value Reference

Molecular Weight 182.26 g/mol [4][5]

Appearance Colorless, clear oily liquid [1][6]

Boiling Point 225-230 °C @ 760 mmHg [4][6][7]

106-108 °C @ 21 mmHg [7]

97-98 °C @ 15 mmHg [2]

Density 1.007-1.013 g/cm³ @ 20 °C [6][8]

Refractive Index 1.466-1.472 @ 20 °C [6][7]

Solubility
Soluble in alcohol and oils;

slightly soluble in water
[1][7][8]

Purification Workflow Overview
The purification of crude synthetic bornyl formate typically follows a multi-step process to

remove different types of impurities. The general workflow is outlined below.
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Caption: General workflow for the purification of synthetic bornyl formate.

Experimental Protocols
Protocol 1: Aqueous Work-up (Liquid-Liquid Extraction)
This initial step is crucial for removing acidic components (e.g., formic acid, acid catalyst) and

other water-soluble impurities from the crude reaction mixture.
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Procedure

Crude Product in
Organic Solvent

Wash with saturated
NaHCO₃ solution

Separate Layers

 Discard aqueous layer 

Wash Organic Layer
with Deionized Water

Separate Layers

 Discard aqueous layer 

Wash Organic Layer
with Brine (sat. NaCl)

Separate Layers

 Discard aqueous layer 

Dry Organic Layer
(e.g., with Na₂SO₄)

Filter to remove
drying agent

Crude Bornyl Formate
(ready for distillation/

chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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